Trimethoxy(3-(methylsulfinyl)propyl)silane
Overview
Description
Trimethoxy(3-(methylsulfinyl)propyl)silane is an organosilicon compound that features a silane group bonded to a propyl chain with a methylsulfinyl substituent. This compound is notable for its utility in various chemical and industrial applications, particularly as a coupling agent and surface modifier.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Trimethoxy(3-(methylsulfinyl)propyl)silane typically involves the reaction of a suitable silane precursor with a propyl chain containing a methylsulfinyl group. One common method involves the hydrosilylation of allyl methyl sulfoxide with trimethoxysilane in the presence of a platinum catalyst. The reaction is carried out under controlled conditions to ensure high yield and purity.
Industrial Production Methods
Industrial production of this compound often employs continuous flow reactors to maintain consistent reaction conditions and optimize production efficiency. The use of advanced catalysts and automated systems helps in scaling up the production while maintaining the quality of the final product.
Chemical Reactions Analysis
Types of Reactions
Trimethoxy(3-(methylsulfinyl)propyl)silane undergoes various types of chemical reactions, including:
Oxidation: The methylsulfinyl group can be further oxidized to a sulfone.
Reduction: The methylsulfinyl group can be reduced to a sulfide.
Substitution: The methoxy
Properties
Molecular Formula |
C7H18O4SSi |
|---|---|
Molecular Weight |
226.37 g/mol |
IUPAC Name |
trimethoxy(3-methylsulfinylpropyl)silane |
InChI |
InChI=1S/C7H18O4SSi/c1-9-13(10-2,11-3)7-5-6-12(4)8/h5-7H2,1-4H3 |
InChI Key |
AEBSNTIDVRHLEA-UHFFFAOYSA-N |
Canonical SMILES |
CO[Si](CCCS(=O)C)(OC)OC |
Origin of Product |
United States |
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